Cas no 2171793-49-8 (3-(3-Aminopiperidin-3-yl)oxan-3-ol)

• Product Name: 3-(3-Aminopiperidin-3-yl)oxan-3-ol
• CAS No: 2171793-49-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5566539
• PubChem ID: 165596361
• Update Time: 2025-05-19

3-(3-Aminopiperidin-3-yl)oxan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1643044
• 3-(3-aminopiperidin-3-yl)oxan-3-ol
• 2171793-49-8
• 3-(3-Aminopiperidin-3-yl)oxan-3-ol

• Inchi： 1S/C10H20N2O2/c11-9(3-1-5-12-7-9)10(13)4-2-6-14-8-10/h12-13H,1-8,11H2
• InChI Key： MJAJTGUODVMUIW-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(CNCCC1)N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(3-Aminopiperidin-3-yl)oxan-3-ol

Recent Advances in the Study of 3-(3-Aminopiperidin-3-yl)oxan-3-ol (CAS: 2171793-49-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Aminopiperidin-3-yl)oxan-3-ol (CAS: 2171793-49-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an aminopiperidine and oxane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development, particularly in targeting neurological and metabolic disorders.

One of the key areas of research has been the optimization of synthetic routes for 3-(3-Aminopiperidin-3-yl)oxan-3-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity, addressing previous challenges in large-scale production. The method employs a stereoselective approach, ensuring the desired enantiomeric purity, which is critical for its biological activity. This advancement is expected to facilitate further preclinical and clinical studies.

Pharmacological evaluations have revealed that 3-(3-Aminopiperidin-3-yl)oxan-3-ol exhibits significant affinity for specific G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation. In vitro and in vivo studies have demonstrated its potential as a modulator of dopamine and serotonin receptors, suggesting applications in treating psychiatric disorders such as depression and schizophrenia. Additionally, its metabolic stability and low toxicity profile, as reported in a recent Toxicology and Applied Pharmacology study, highlight its suitability for further development.

Another promising avenue of research explores the compound's role in metabolic disorders. Preliminary data from a 2024 study in Nature Chemical Biology indicate that 3-(3-Aminopiperidin-3-yl)oxan-3-ol may influence insulin signaling pathways, offering a potential therapeutic strategy for type 2 diabetes. The study utilized advanced molecular docking techniques to elucidate the compound's interaction with key enzymes in glucose metabolism, providing a foundation for future drug design efforts.

In conclusion, 3-(3-Aminopiperidin-3-yl)oxan-3-ol (CAS: 2171793-49-8) represents a versatile and promising candidate in pharmaceutical research. Its dual potential in neurological and metabolic applications, coupled with recent advancements in synthesis and understanding of its mechanisms, positions it as a molecule of high interest for future drug development. Continued research is warranted to fully explore its therapeutic potential and translate these findings into clinical applications.